Cas no 1806859-19-7 (Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate)

• Product Name: Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate
• CAS No: 1806859-19-7
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4938965
• Update Time: 2025-08-05

Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate

• Inchi： 1S/C11H11ClN2O2/c1-16-11(15)4-7-2-9(6-14)10(12)3-8(7)5-13/h2-3H,4-5,13H2,1H3
• InChI Key： NUTKISOXQRPNCF-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(CC(=O)OC)=C(C=1)CN

Computed Properties

• Exact Mass: 238.0509053 g/mol
• Monoisotopic Mass: 238.0509053 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1
• Molecular Weight: 238.67

Additional information on Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate

Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate (CAS No. 1806859-19-7): A Comprehensive Overview

Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate (CAS No. 1806859-19-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents. The presence of both amino and cyano functional groups, along with a chloro substituent, makes it a versatile intermediate for further chemical modifications.

The compound's molecular structure, featuring a phenyl ring connected to an acetic acid derivative, provides a stable backbone for functionalization. This structural motif is particularly relevant in the design of molecules that interact with biological targets, such as enzymes and receptors. The 4-chloro substituent enhances the electrophilicity of the phenyl ring, facilitating reactions like nucleophilic substitution, which is crucial for constructing more complex molecules.

In recent years, there has been a growing interest in developing small-molecule inhibitors for therapeutic purposes. Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate has been explored as a key intermediate in the synthesis of such inhibitors. Its ability to undergo selective modifications allows researchers to fine-tune its properties, making it an attractive candidate for drug discovery programs. For instance, the amino group can be further functionalized to introduce additional pharmacophores, enhancing binding affinity and selectivity against specific biological targets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate, researchers have been able to design molecules that selectively inhibit specific kinases. This has led to several promising candidates entering preclinical studies, demonstrating the compound's efficacy and safety profile.

The cyano group in the molecule also contributes to its versatility. Cyano-substituted aromatic compounds are known for their ability to act as bioisosteres, replacing other functional groups without significantly altering the overall properties of the molecule. This feature is particularly useful in medicinal chemistry, where small changes can lead to significant improvements in drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in synthetic chemistry have further enhanced the utility of Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate. New methodologies have been developed that allow for more efficient and scalable synthesis of derivatives based on this core structure. These improvements have not only reduced production costs but also opened up new avenues for exploration in drug discovery. For example, flow chemistry techniques have enabled the rapid screening of numerous derivatives, accelerating the identification of lead compounds.

The compound's role in combinatorial chemistry cannot be overstated either. Combinatorial libraries are collections of diverse molecules that can be screened for biological activity. Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate serves as an excellent building block for generating such libraries due to its modular structure and reactivity. By systematically varying different functional groups on this core scaffold, researchers can create large libraries with high diversity, increasing the chances of identifying novel therapeutic agents.

In conclusion, Methyl 2-aminomethyl-4-chloro-5-cyanophenylacetate (CAS No. 1806859-19-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for synthesizing novel therapeutic agents targeting various diseases. The ongoing research into its applications underscores its importance as a valuable intermediate in drug discovery programs worldwide.